Cas no 1402-44-4 (Actinomycin F1)

Actinomycin F1 structure
Actinomycin F1 structure
Product Name:Actinomycin F1
CAS No:1402-44-4
MF:C59H84N12O16
MW:1217.36907482147
CID:146292
PubChem ID:71300966
Update Time:2025-04-19

Actinomycin F1 Chemical and Physical Properties

Names and Identifiers

    • Actinomycin F1
    • 2-amino-9-N-[(3S,12R,15S,16R)-12-[(2S)-butan-2-yl]-4,7,10,16-tetramethyl-2,5,8,11,14-pentaoxo-3-propan-2-yl-1-oxa-4,7,10,13-tetrazacyclohexadec-15-yl]-4,6-dimethyl-3-oxo-1-N-[(3S,12R,15S,16R)-4,7,10,1
    • Actinomycin KS4
    • KS4
    • Actinocinedioyl[cyclo(L-Thr*-D-aIle-N-methyl Gly-N-methyl Gly-N-methyl-L-Val-)]cyclo(L-Thr*-D-Val-N-methyl Gly-N-methyl Gly-N-methyl-L-Val-)
    • D8HJS52NSZ
    • ACTINOMYCIN F1 [MI]
    • DTXSID50161256
    • Q27276245
    • 1402-44-4
    • UNII-D8HJS52NSZ
    • Inchi: 1S/C59H84N12O16/c1-19-29(8)42-57(82)69(16)23-36(73)67(14)25-38(75)70(17)47(27(4)5)58(83)85-32(11)43(55(80)63-42)64-52(77)34-21-20-30(9)50-45(34)61-46-39(40(60)49(76)31(10)51(46)87-50)53(78)65-44-33(12)86-59(84)48(28(6)7)71(18)37(74)24-66(13)35(72)22-68(15)56(81)41(26(2)3)62-54(44)79/h20-21,26-29,32-33,41-44,47-48H,19,22-25,60H2,1-18H3,(H,62,79)(H,63,80)(H,64,77)(H,65,78)/t29-,32+,33+,41+,42+,43-,44-,47-,48-/m0/s1
    • InChI Key: CQWJGMPBDQNEKC-UKCZNJPKSA-N
    • SMILES: O1C([C@H](C(C)C)N(C)C(CN(C)C(CN(C)C([C@@H]([C@@H](C)CC)NC([C@H]([C@H]1C)NC(C1=CC=C(C)C2=C1N=C1C(=C(C)C(C(=C1C(N[C@@H]1C(N[C@@H](C(N(C)CC(N(C)CC(N(C)[C@H](C(=O)O[C@@H]1C)C(C)C)=O)=O)=O)C(C)C)=O)=O)N)=O)O2)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1216.61282464g/mol
  • Monoisotopic Mass: 1216.61282464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 87
  • Rotatable Bond Count: 9
  • Complexity: 2870
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 356Ų

Actinomycin F1 Security Information

  • Hazardous Material transportation number:3249
  • HazardClass:6.1(a)
  • PackingGroup:II
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